Cas no 2228510-54-9 (1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol
• CAS No: 2228510-54-9
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 6042648
• PubChem ID: 165684065
• Update Time: 2025-10-06

1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol
• 2228510-54-9
• EN300-1730789
• 1-[1-(2-methoxyquinolin-3-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C15H17NO2/c1-10(17)15(7-8-15)12-9-11-5-3-4-6-13(11)16-14(12)18-2/h3-6,9-10,17H,7-8H2,1-2H3
• InChI Key： UZHLALMYIOZZAD-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C(=NC3C=CC=CC=3C=2)OC)CC1

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol

1-1-(2-Methoxyquinolin-3-yl)cyclopropylethan-1-ol: A Comprehensive Overview

The compound 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol, identified by the CAS number 2228510-54-9, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically quinolines, which are known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and materials science.

The structure of 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol comprises a quinoline ring system substituted with a methoxy group at position 2 and a cyclopropylethanol moiety at position 3. The quinoline ring, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, is a common scaffold in drug discovery due to its ability to interact with various biological targets. The methoxy group at position 2 introduces electron-donating effects, which can modulate the electronic properties of the molecule, potentially enhancing its bioavailability or selectivity.

Recent studies have highlighted the importance of quinoline derivatives in the development of new therapeutic agents. For instance, researchers have explored the role of quinoline-based compounds in targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The presence of the cyclopropylethanol group in 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol adds another layer of complexity to its structure, potentially offering unique binding affinities or pharmacokinetic profiles.

The synthesis of 1-1-(2-methoxyquinolin-3-yl)cyclopropylethan-1-ol involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation steps. These reactions are optimized to ensure high yields and purity, which are critical for its application in research and development settings. The use of green chemistry principles in the synthesis process has also been reported, making this compound more environmentally friendly.

In terms of pharmacological activity, 1-(2-methoxyquinolinyl)cyclopropane derivatives have shown promising results in preclinical studies. For example, they have demonstrated potent inhibitory effects against certain kinases involved in cell proliferation and survival pathways. Additionally, their ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The application of cyclopropylethanols as intermediates in drug discovery has been extensively documented. Their rigid structure and unique stereochemistry make them valuable building blocks for constructing complex molecules with desired pharmacological properties. In particular, the combination of quinoline and cyclopropane moieties in this compound offers a novel platform for exploring new therapeutic strategies.

In conclusion, 1-(2-methoxyquinolinyl)cyclopropylethanols, represented by CAS No 2228510549 (corrected from 2228510549), represent an exciting area of research with significant potential for advancing drug development and materials science. As ongoing studies continue to uncover their full range of properties and applications, this compound is poised to play a crucial role in addressing some of the most challenging problems in modern science.